Cas no 92736-11-3 (diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate))

diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) structure
92736-11-3 structure
Product Name:diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
CAS No:92736-11-3
MF:C20H28N6O6
MW:448.472924232483
CID:998888
PubChem ID:334269
Update Time:2025-04-20

diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate) Chemical and Physical Properties

Names and Identifiers

    • diethyl 2,2''-(hexane-1,6-diyldiimino)bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
    • ethyl 2-[6-[(5-ethoxycarbonyl-6-oxo-1H-pyrimidin-2-yl)amino]hexylamino]-6-oxo-1H-pyrimidine-5-carboxylate
    • NSC338693
    • CHEMBL172425
    • NSC-338693
    • Ethyl 2-[(6-{[5-(ethoxycarbonyl)-4-hydroxypyrimidin-2-yl]amino}hexyl)amino]-4-hydroxypyrimidine-5-carboxylate
    • 92736-11-3
    • DTXSID80319041
    • ethyl 2-[6-[(5-ethoxycarbonyl-4-hydroxy-pyrimidin-2-yl)amino]hexylamino]-4-hydroxy-pyrimidine-5-carboxylate
    • Diethyl 2,2'-(hexane-1,6-diylbis(azanediyl))bis(6-oxo-1,6-dihydropyrimidine-5-carboxylate)
    • Inchi: 1S/C20H28N6O6/c1-3-31-17(29)13-11-23-19(25-15(13)27)21-9-7-5-6-8-10-22-20-24-12-14(16(28)26-20)18(30)32-4-2/h11-12H,3-10H2,1-2H3,(H2,21,23,25,27)(H2,22,24,26,28)
    • InChI Key: SENHADHVQLIAAQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OCC)=CN=C(N1)NCCCCCCNC1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

  • Exact Mass: 448.207
  • Monoisotopic Mass: 448.207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 15
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 602.5°C at 760 mmHg
  • Flash Point: 318.2°C
  • Refractive Index: 1.615
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